Cas no 64666-42-8 (1-methyl-2,3-dihydro-1H-inden-1-ol)

• Product Name: 1-methyl-2,3-dihydro-1H-inden-1-ol
• CAS No: 64666-42-8
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD12067606
• CID: 419196
• PubChem ID: 583751
• Update Time: 2025-04-23

1-methyl-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol, 2,3-dihydro-1-methyl-
• 1-methyl-2,3-dihydroinden-1-ol
• 1-METHYL-2,3-DIHYDRO-1H-INDEN-1-OL
• AKOS009996154
• 1-Hydroxy-1-methyl-2,3-dihydro-1H-indene
• BS-17385
• 1-methyl-1-indanol
• 1-Methylindan-1-ol
• SCHEMBL3941515
• DTXSID00342679
• CS-0047056
• 64666-42-8
• methyl-hydroxyindane
• Z449370928
• MFCD12067606
• EN300-101264
• AM806398
• SY123598
• 1-Methylindane-1-ol
• 1-methyl-2,3-dihydro-1H-inden-1-ol

• MDL： MFCD12067606
• Inchi： 1S/C10H12O/c1-10(11)7-6-8-4-2-3-5-9(8)10/h2-5,11H,6-7H2,1H3
• InChI Key： ARYNNMVDWALCPX-UHFFFAOYSA-N
• SMILES： OC1(C)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-methyl-2,3-dihydro-1H-inden-1-ol

1H-Inden-1-ol, 2,3-dihydro-1-methyl - A Comprehensive Overview

1H-Inden-1-ol, 2,3-dihydro-1-methyl, also known by its CAS number 64666-42-8, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of indenols, which are derivatives of indene with hydroxyl groups. The molecule's structure features a bicyclic framework with a hydroxyl group attached to the indene ring system, making it a valuable precursor in organic synthesis and a potential candidate for advanced materials development.

The synthesis of 1H-inden-1-ol, 2,3-dihydro-1-methyl involves several methodologies, including catalytic hydrogenation and oxidation reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to achieve higher yields and better control over the stereochemistry of the product. These developments have significantly enhanced the scalability of its production, making it more accessible for industrial applications.

One of the most promising applications of 1H-inden-1-ol, 2,3-dihydro-1-methyl lies in its use as a building block for complex organic molecules. Its unique structure allows for various functional group transformations, enabling the construction of bioactive compounds and advanced materials. For example, recent studies have demonstrated its utility in the synthesis of heterocyclic compounds with potential pharmacological activity. These findings underscore its importance in drug discovery and development.

In addition to its role in organic synthesis, 1H-inden-1-ol, 2,3-dihydro-1-methyl has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use in catalysis and nanotechnology. Researchers have explored its application as a ligand in homogeneous catalysis systems, where it has exhibited excellent catalytic performance in reactions such as olefin polymerization and cross-coupling reactions.

The environmental impact and safety profile of 1H-inden-1-ol, 2,3-dihydro-1-methyl are critical considerations for its widespread use. Studies on its toxicity and biodegradation have provided valuable insights into its safe handling and disposal. Recent research has focused on developing eco-friendly synthetic routes and recycling strategies to minimize its environmental footprint. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, 1H-inden-1-ol, 2,3-dihydro-1-methyl (CAS No: 64666-42) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing modern chemistry and technology.